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Compound of Interest

Compound Name: 2-Cyano-3-ethoxyacrylic acid
CAS No.: 71648-24-3
Cat. No.: B1274207
Get Quote
. J

The name "2-Cyano-3-ethoxyacrylic acid,” while commonly used, is a semi-systematic name.
The formal and unambiguous name, according to the International Union of Pure and Applied
Chemistry (IUPAC), is (E)-2-cyano-3-ethoxyprop-2-enoic acid[1]. Understanding the derivation
of this name is crucial for unambiguous scientific communication.

The naming process follows a hierarchical set of rules designed to deduce a unique name from
the molecule's structure.

Pillar 1: Identifying the Principal Functional Group and
Parent Chain

The molecule contains three distinct functional groups: a carboxylic acid (-COOH), a nitrile or
cyano group (-C=N), and an ether (-OR). According to IUPAC priority rules, the carboxylic acid
is the highest-priority group and thus defines the suffix of the parent name.

¢ Principal Functional Group: Carboxylic Acid (-COOH).
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o Parent Chain: The longest carbon chain containing the principal functional group is a three-
carbon chain.

e Unsaturation: A double bond exists between carbon 2 and carbon 3.

» Parent Name: Combining these elements gives a "propenoic acid" base. Specifically, since
the double bond starts at C2, it is "prop-2-enoic acid".

Pillar 2: Identifying and Locating Substituents
With the parent chain established, all other groups are treated as substituents and named as
prefixes:

» Anitrile group (-C=N) at position 2 is named "cyano".

e An ethoxy group (-OCH2CHs) at position 3 is named "ethoxy".

Pillar 3: The Critical Role of Stereochemistry

The double bond between C2 and C3 restricts rotation, leading to the possibility of geometric
isomers (E/Z). The assignment is determined by the Cahn-Ingold-Prelog (CIP) priority rules
applied to the substituents on each carbon of the double bond.

e At Carbon 2 (C2): The two substituents are the cyano group (-C=N) and the carboxylic acid
group (-COOH). The carboxylic acid has higher priority.

e At Carbon 3 (C3): The two substituents are the ethoxy group (-OCH2CHs) and a hydrogen
atom (-H). The ethoxy group has higher priority.

The highest-priority groups (-COOH and -OCH2CH?s) are on opposite sides of the double bond.
Therefore, the configuration is designated (E), from the German entgegen for "opposite”. The
full, unambiguous IUPAC name is (E)-2-cyano-3-ethoxyprop-2-enoic acid.
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Caption: Logical workflow for deriving the IUPAC name.

Physicochemical and Structural Properties

A thorough understanding of the compound's properties is essential for its application in

research and development.
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Caption: Skeletal representation of (E) and (Z) isomers.
Property Value Source
E)-2-cyano-3-ethoxyprop-2-
IUPAC Name ® ) y. yprop [1]
enoic acid
CAS Number 71648-24-3 [11[2][3]
Molecular Formula CeH7NO3 [1]
Molecular Weight 141.13 g/mol [2]
2-Cyano-3-ethoxyacrylic acid,
Synonyms Ethoxymethylenecyanoacetic [1]
acid
AVAQZFUVMGMHSC-
InChl Key [1]
SNAWJCMRSA-N
Storage Temperature 2-8°C
Purity (Typical) =97%
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Synthesis Pathway and Experimental Protocol

(E)-2-cyano-3-ethoxyprop-2-enoic acid is typically synthesized via the hydrolysis of its
corresponding ethyl ester, ethyl (E)-2-cyano-3-ethoxyacrylate. The ester itself is a common
building block prepared from the condensation of ethyl cyanoacetate with triethyl
orthoformate[4].

Workflow: Synthesis of (E)-2-cyano-3-ethoxyprop-2-
enoic acid
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Starting Materials:
- Ethyl Cyanoacetate
- Triethyl Orthoformate
- Acetic Anhydride

Step 1: Condensation Reactio
(Knoevenagel-type)
Reflux in Acetic Anhydride

Forms

Intermediate Product:
Ethyl (E)-2-cyano-3-ethoxyacrylate
(CAS: 94-05-3)

Hydrolyzed

Step 2: Ester Hydrolysis
Aqueous Base (e.g., NaOH)
followed by Acidification (e.qg.

Crude Product

Step 3: Purification
Recrystallization or Chromatograph

Final Product:
(E)-2-cyano-3-ethoxyprop-2-enoic acid

Click to download full resolution via product page

Caption: General synthesis workflow from common starting materials.

Protocol: Synthesis via Hydrolysis of Ethyl (E)-2-cyano-
3-ethoxyacrylate
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This protocol is a representative method. Researchers should adapt it based on laboratory

conditions and scale.

Dissolution: Dissolve ethyl (E)-2-cyano-3-ethoxyacrylate (1 equivalent) in a suitable solvent
such as ethanol or a mixture of tetrahydrofuran and water.

Saponification: Add an aqueous solution of a strong base, such as sodium hydroxide or
lithium hydroxide (1.1 to 1.5 equivalents), dropwise to the solution at room temperature.

Reaction Monitoring: Stir the mixture at room temperature or with gentle heating (e.g., 40-
50°C). Monitor the reaction progress using an appropriate analytical technique, such as Thin
Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC), until the
starting material is consumed.

Work-up:
o Once the reaction is complete, cool the mixture in an ice bath.

o Carefully acidify the reaction mixture to a pH of ~2-3 by the slow addition of a cold, dilute
acid (e.g., 1M HCI). This protonates the carboxylate salt, causing the desired carboxylic
acid to precipitate.

Isolation: Collect the precipitated solid by vacuum filtration. Wash the solid with cold water to
remove any inorganic salts.

Purification: Dry the crude product under vacuum. If necessary, further purify the acid by
recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl
acetate/hexanes).

Self-Validation Note: The identity and purity of the final product must be confirmed using

techniques such as *H NMR, 13C NMR, Mass Spectrometry, and Melting Point analysis to

validate the success of the synthesis.

Applications in Research and Drug Development

The structural motifs within (E)-2-cyano-3-ethoxyprop-2-enoic acid—specifically the

cyanoacrylic acid core—are of significant interest to medicinal chemists and drug development
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professionals.

» Bioisostere for Carboxylic Acids: The cyano group, being a strong electron-withdrawing
group, modulates the pKa of the adjacent acrylic acid. The a-cyano acrylate scaffold is
recognized as a key pharmacophore in various biologically active molecules.

» Michael Acceptor: The electron-deficient double bond makes the molecule a reactive Michael
acceptor. This property allows it to form covalent bonds with nucleophilic residues (such as
cysteine) in target proteins. This mechanism is exploited in the design of covalent inhibitors,
a class of drugs known for their high potency and prolonged duration of action.

» Scaffold for Heterocyclic Synthesis: The compound serves as a versatile precursor for the
synthesis of various heterocyclic compounds, which form the core of many pharmaceutical
agents.

e Precedent in Drug Discovery: While this specific acid is a building block, structurally related
2-cyano-3-acrylamide derivatives have been investigated as inhibitors of deubiquitinating
enzymes (DUBSs) for host-directed anti-infective therapies and as potential anti-inflammatory
agents[5][6]. This highlights the therapeutic potential of the core chemical scaffold in
modulating cellular pathways relevant to human disease.

Conclusion

The correct IUPAC name for the compound commonly referred to as 2-Cyano-3-ethoxyacrylic
acid is (E)-2-cyano-3-ethoxyprop-2-enoic acid. This nomenclature precisely describes its
chemical structure, including the critical (E)-stereochemistry of its double bond. As a versatile
chemical building block, its unique electronic and structural properties make it and its
derivatives valuable scaffolds in organic synthesis and for the development of novel
therapeutics, particularly in the design of covalent inhibitors and host-directed therapies. A
rigorous understanding of its nomenclature and properties is fundamental for any scientist
working in the fields of chemistry and drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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